
Virosine B: An Obscure Alkaloid Awaiting
Scientific Elucidation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891 Get Quote

For immediate reference, the fundamental chemical properties of Virosine B are summarized

in Table 1.

Virosine B is a natural alkaloid first isolated from the roots of Virosine oleifera, a plant now

more commonly known by its botanical synonym, Securinega virosa (also referred to as

Flueggea virosa). Despite its identification and availability from commercial chemical suppliers,

a comprehensive scientific dossier detailing its chemical synthesis, spectroscopic

characterization, and biological activity remains elusive in publicly accessible literature. This

guide aims to consolidate the currently available information on Virosine B and highlight the

significant knowledge gaps that present opportunities for future research.

Chemical Structure and Properties
Virosine B is a small molecule with the molecular formula C13H17NO3. Its structure, as

inferred from its IUPAC name and SMILES notation provided by chemical vendors, suggests a

complex tetracyclic framework.

Table 1: Physicochemical Properties of Virosine B
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Property Value Source

Molecular Formula C13H17NO3 Chemical Suppliers

Molecular Weight 235.28 g/mol Chemical Suppliers

CAS Number 1052228-70-2 Chemical Suppliers

IUPAC Name

(1S,2R,8R,15R)-15-hydroxy-

13-oxa-7-

azatetracyclo[6.5.2.0¹﹐¹⁰.0²﹐

⁷]pentadec-10-en-12-one

Inferred from Supplier Data

SMILES

O[C@H]1C[C@@]23OC(=O)C

=C2C[C@@H]1N1CCCC[C@

@H]31

Inferred from Supplier Data

A definitive, peer-reviewed elucidation of Virosine B's structure, supported by detailed

spectroscopic data, is not currently available. The structural information presented here is

based on data aggregated from chemical supplier databases and has not been independently

verified through published experimental research.

Experimental Data: A Call for Research
A thorough review of scientific databases reveals a significant lack of published experimental

data for Virosine B. To facilitate future research and provide a comprehensive understanding

of this molecule, the following experimental investigations are critically needed:

Structure Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy: Complete ¹H and ¹³C NMR spectral

assignments are essential for confirming the proposed chemical structure and determining

the stereochemistry of the molecule. Advanced 2D NMR techniques such as COSY, HSQC,

and HMBC would be required for an unambiguous structural assignment.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

elemental composition of Virosine B. Tandem MS (MS/MS) studies would be invaluable in

characterizing its fragmentation pattern, providing further structural insights.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Synthesis
Isolation Protocol: A detailed, reproducible protocol for the isolation of Virosine B from

Securinega virosa is needed. This would include specifics of the extraction solvent system,

chromatographic separation techniques (e.g., column chromatography, HPLC), and yield.

Total Synthesis: The development of a total synthesis route for Virosine B would not only

confirm its structure but also enable the production of larger quantities for extensive

biological evaluation and the synthesis of analogues for structure-activity relationship (SAR)

studies.

Biological Activity and Signaling Pathways
There is currently no published research on the biological activity of Virosine B. The

Securinega genus is known to produce a variety of alkaloids with interesting pharmacological

properties, including antiviral and cytotoxic activities. This suggests that Virosine B may also

possess valuable biological functions.

Future research should focus on screening Virosine B for a range of biological activities, such

as:

Antiviral activity against a panel of viruses.

Cytotoxicity against various cancer cell lines.

Enzyme inhibition assays.

Receptor binding assays.

Should any significant biological activity be identified, subsequent studies would be necessary

to elucidate the underlying mechanism of action and any associated signaling pathways.

Logical Workflow for Future Virosine B Research
The following diagram outlines a logical workflow for future research endeavors aimed at fully

characterizing Virosine B.
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Isolation & Purification

Structure Elucidation
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X-ray Crystallography
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Total Synthesis

Analogue Synthesis
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(Antiviral, Cytotoxic, etc.)

Mechanism of Action Studies
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A proposed workflow for the comprehensive characterization of Virosine B.
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In conclusion, Virosine B represents an intriguing yet largely uncharacterized natural product.

The information available is currently insufficient to provide an in-depth technical guide. The

scientific community is encouraged to undertake the necessary research to fully elucidate the

structure and biological function of this promising alkaloid.

To cite this document: BenchChem. [Virosine B: An Obscure Alkaloid Awaiting Scientific
Elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#what-is-the-chemical-structure-of-
virosine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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